Cas no 494797-90-9 (Benzene, 1,4-bis(chloromethyl)-2-[4-(1,1-dimethylethyl)phenoxy]-)

Benzene, 1,4-bis(chloromethyl)-2-[4-(1,1-dimethylethyl)phenoxy]- structure
494797-90-9 structure
Product Name:Benzene, 1,4-bis(chloromethyl)-2-[4-(1,1-dimethylethyl)phenoxy]-
CAS No:494797-90-9
MF:C18H20Cl2O
MW:323.256803512573
CID:1533700
PubChem ID:71362627
Update Time:2025-04-21

Benzene, 1,4-bis(chloromethyl)-2-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-bis(chloromethyl)-2-[4-(1,1-dimethylethyl)phenoxy]-
    • 2-(4-tert-butylphenoxy)-1,4-bis(chloromethyl)benzene
    • 494797-90-9
    • DTXSID10786242
    • Inchi: 1S/C18H20Cl2O/c1-18(2,3)15-6-8-16(9-7-15)21-17-10-13(11-19)4-5-14(17)12-20/h4-10H,11-12H2,1-3H3
    • InChI Key: QRARIBMBIRJCGI-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(CCl)=CC=1OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 322.0893
  • Monoisotopic Mass: 322.0891206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Benzene, 1,4-bis(chloromethyl)-2-[4-(1,1-dimethylethyl)phenoxy]- Related Literature

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